Cas no 923204-64-2 (8-{3-benzyl(methyl)aminopropyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-{3-benzyl(methyl)aminopropyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923204-64-2
• MF: C₂₁H₂₆N₆O₂
• MW: 394.470143795013
• CID: 5427046
• Update Time: 2025-10-20

8-{3-benzyl(methyl)aminopropyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-[3-[benzyl(methyl)amino]propyl]-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 1,6,7-trimethyl-8-[3-[methyl(phenylmethyl)amino]propyl]-
• 8-{3-benzyl(methyl)aminopropyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C21H26N6O2/c1-14-15(2)27-17-18(25(4)21(29)23-19(17)28)22-20(27)26(14)12-8-11-24(3)13-16-9-6-5-7-10-16/h5-7,9-10H,8,11-13H2,1-4H3,(H,23,28,29)
• InChI Key： ZVIILUXEXVOSMX-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CCCN(C)CC3=CC=CC=C3)C1=NC1=C2C(=O)NC(=O)N1C

Additional information on 8-{3-benzyl(methyl)aminopropyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Research Brief on 8-{3-benzyl(methyl)aminopropyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 923204-64-2)

The compound 8-{3-benzyl(methyl)aminopropyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 923204-64-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and potential clinical implications.

Recent studies have highlighted the compound's role as a potent modulator of specific biochemical pathways, particularly those involving purine metabolism and signal transduction. Its unique structural features, including the imidazopurine core and the benzyl(methyl)aminopropyl side chain, contribute to its selective binding affinity and pharmacological profile. Researchers have employed advanced computational modeling and in vitro assays to elucidate its mechanism of action, revealing promising interactions with key enzymatic targets.

One of the most notable findings is the compound's efficacy in preclinical models of inflammatory and neurodegenerative diseases. For instance, a 2023 study demonstrated its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress in neuronal cells, suggesting potential applications in conditions like Alzheimer's disease and multiple sclerosis. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been optimized through structural modifications, as reported in recent patent filings.

Despite these advancements, challenges remain in translating these findings into clinical settings. Issues such as off-target effects and long-term safety profiles require further investigation. Ongoing research is exploring the compound's potential in combination therapies and its utility as a scaffold for developing next-generation therapeutics. Collaborative efforts between academia and industry are expected to accelerate its development pipeline.

In conclusion, 8-{3-benzyl(methyl)aminopropyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a promising candidate for further drug development. Its multifaceted biological activities and optimized chemical properties position it as a valuable tool for both basic research and therapeutic innovation. Future studies should focus on addressing the remaining gaps in knowledge and advancing its clinical potential.